Cas no 1191901-33-3 (TCO-NHS ester)

• Product Name: TCO-NHS ester
• CAS No: 1191901-33-3
• MF: C₁₃H₁₇NO₅
• MW: 267.277784109116
• MDL: MFCD24386372
• CID: 2602808
• PubChem ID: 329767127
• Update Time: 2025-06-14

TCO-NHS ester Chemical and Physical Properties

Names and Identifiers

• (E)-Cyclooct-4-enyl 2,5-dioxo-1-pyrrolidinyl carbonate
• TCO-NHS ester
• TCO-NHS Ester,Trans-Cyclooctene-NHS ester
• (E)-4-Cycloocten-1-yl 2,5-dioxo-1-pyrrolidinyl ester carbonic acid
• trans-4-Cycloocten-1-yl 2,5-dioxo-1-pyrrolidinyl carbonate
• TCO-N-hydroxysuccinimidyl carbonate
• TCO-NHS
• TCO-carbonate
• TCO-NHS ester (E)
• TCO-NHS ester (A)
• (E)-Cyclooct-4-en-1-yl (2,5-dioxopyrrolidin-1-yl) carbonate
• 1191901-33-3(Mixture)
• TCO4 - NHS carbonate / EQUATORIAL isomer
• Cyclooct-4-en-1-yl (2,5-dioxopyrrolidin-1-yl) carbonate
• inverted exclamation markY83.0%
• Trans-Cyclooctene (TCO)-NHS Ester
• AKOS040742694
• SCHEMBL1300093
• [(4Z)-cyclooct-4-en-1-yl] (2,5-dioxopyrrolidin-1-yl) carbonate
• 2249928-24-1
• rel-(1R,4E,pS)-Cyclooct-4-en-1-yl (2,5-dioxopyrrolidin-1-yl) carbonate
• AS-82360
• 1191901-33-3
• rel-(1R,4E,pR)-Cyclooct-4-en-1-yl (2,5-dioxopyrrolidin-1-yl) carbonate
• 2084844-09-5
• [(4E)-cyclooct-4-en-1-yl] (2,5-dioxopyrrolidin-1-yl) carbonate
• (E)-cyclooct-4-enyl 2,5-dioxopyrrolidin-1-yl carbonate
• Cyclooct-4-en-1-yl (2,5-dioxopyrrolidin-1-yl) carbonate stereoisomer
• SCHEMBL18227162

• MDL： MFCD24386372
• Inchi： 1S/C13H17NO5/c15-11-8-9-12(16)14(11)19-13(17)18-10-6-4-2-1-3-5-7-10/h1-2,10H,3-9H2
• InChI Key： OUGQJOKGFAIFAQ-UHFFFAOYSA-N
• SMILES： O(C(=O)ON1C(CCC1=O)=O)C1CCC=CCCC1

Computed Properties

• Exact Mass: 267.11067264g/mol
• Monoisotopic Mass: 267.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.9
• XLogP3: 1.9

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: 90-105 °C
• Boiling Point: 369.1±45.0 °C at 760 mmHg
• Flash Point: 177.0±28.7 °C
• Solubility: Soluble in dimethyl sulfoxide
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

TCO-NHS ester Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• Storage Condition：−20°C

Additional information on TCO-NHS ester

Recent Advances in TCO-NHS Ester (1191901-33-3) for Bioorthogonal Chemistry and Biomedical Applications

The compound trans-cyclooctene-N-hydroxysuccinimide ester (TCO-NHS ester, CAS: 1191901-33-3) has emerged as a pivotal reagent in bioorthogonal chemistry, particularly for site-specific protein labeling and in vivo pretargeting strategies. This research brief synthesizes recent breakthroughs (2022-2024) demonstrating its enhanced kinetic properties in tetrazine ligation reactions, with second-order rate constants exceeding 10⁴ M^-1s^-1, enabling real-time tracking of biological processes at subcellular resolution.

Structural optimization studies reveal that the NHS ester moiety of 1191901-33-3 facilitates efficient amine coupling under physiological conditions (pH 7.4, 37°C), achieving >90% conjugation yield with lysine residues within 30 minutes. Recent Nature Biotechnology work (Chen et al., 2023) demonstrated its utility in constructing antibody-drug conjugates (ADCs) with drug-to-antibody ratios (DAR) of 4.0±0.3, showing superior serum stability (t_1/2 >72h) compared to maleimide-based conjugates.

Innovative applications include PET imaging probes where TCO-NHS-modified targeting vectors enabled rapid ⁶⁸Ga-tetrazine accumulation in tumors (<5% ID/g at 1h post-injection). A 2024 ACS Central Science study achieved multiplexed labeling by combining 1191901-33-3 with strained alkynes, permitting simultaneous tracking of three distinct cellular pathways via spectral fluorescence.

Notably, the development of water-soluble TCO-NHS derivatives (logP reduced from 2.1 to 0.8) has addressed previous limitations in polar system applications. Recent pharmacokinetic data show these modified compounds maintain >80% reactivity while exhibiting 3-fold increased plasma circulation times, critical for systemic delivery applications.

Emerging safety profiles indicate minimal off-target reactivity (<2% nonspecific binding in proteome-wide analyses) when using optimized protocols. Current clinical translation efforts focus on pretargeted radioimmunotherapy, where phase I trials (NCT054...) employ TCO-NHS-modified cetuximab followed by ¹⁷⁷Lu-labeled tetrazine.

Future directions highlighted in Chemical Reviews (2024) include CRISPR-complex labeling for gene editing visualization and development of photoactivatable TCO derivatives for spatiotemporal control. The compound's unique balance of reactivity (k₂ = 2.3×10⁴ M^-1s^-1 with s-tetrazine) and stability (t_1/2 = 8.5h in serum) positions 1191901-33-3 as an enduring tool for next-generation bioconjugation strategies.